N-(4-chlorobenzyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H13ClN4O2/c1-9-8-20-13(15(22)18-9)6-12(19-20)14(21)17-7-10-2-4-11(16)5-3-10/h2-6,8H,7H2,1H3,(H,17,21)(H,18,22)
• InChI Key: IJECTZNOMKLUBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NCC3=CC=C(C=C3)Cl)C(=O)N1
• Molecular Formula: C15H13ClN4O2
• Molecular Weight: 316.74 g/mol

Description

“N-(4-chlorobenzyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” is a derivative of pyrazine. Pyrazines are an important class of pharmacophores due to their versatility in pharmacological activity. They can be isolated from natural sources or produced synthetically. Many substituted pyrazines are produced naturally and are widely distributed in plants, animals, including marine organisms. These heterocyclic analogs have been proven important scaffold in perfumeries, food industries, and pharmaceuticals.

Scientific Research Applications

Photosynthetic Electron Transport Inhibition

Pyrazole derivatives, like N-(4-chlorobenzyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide, have been studied for their potential as inhibitors of photosynthetic electron transport. This is relevant for agricultural applications, particularly as herbicides. Some of these compounds demonstrate inhibitory properties in the micromolar range, comparable to commercial herbicides (Vicentini et al., 2005).

Synthesis of Novel Derivatives for Medical Applications

These compounds are used as starting points for synthesizing a wide range of derivatives with potential medicinal applications. For example, various pyrazolo[1,5-a]pyrimidine derivatives have been synthesized for evaluating their cytotoxic activity against cancer cells (Hassan et al., 2014).

Anticancer Activity

Specific derivatives of pyrazolo[3,4-d]pyrimidin-4-one have been synthesized and tested for their antitumor activity. Some of these compounds showed promising results against human breast adenocarcinoma cell lines (Abdellatif et al., 2014).

Antimicrobial Activity

Compounds based on the pyrazolo[1,5-a]pyrazine framework have been explored for their antimicrobial properties. This includes potential applications in treating bacterial and fungal infections (Jyothi & Madhavi, 2019).

Anti-Influenza Virus Activity

Some novel benzamide-based 5-aminopyrazoles and related derivatives have shown significant anti-influenza activities, particularly against bird flu influenza (H5N1) (Hebishy et al., 2020).